[Asp5]-Oxytocin

• Molecular Formula: C43H65N11O13S2
• Molecular Weight: 1008.2 g/mol
• InChI: InChI=1S/C43H65N11O13S2/c1-5-22(4)35-42(66)48-26(12-13-32(45)56)38(62)50-29(17-34(58)59)39(63)52-30(20-69-68-19-25(44)36(60)49-28(40(64)53-35)16-23-8-10-24(55)11-9-23)43(67)54-14-6-7-31(54)41(65)51-27(15-21(2)3)37(61)47-18-33(46)57/h8-11,21-22,25-31,35,55H,5-7,12-20,44H2,1-4H3,(H2,45,56)(H2,46,57)(H,47,61)(H,48,66)(H,49,60)(H,50,62)(H,51,65)(H,52,63)(H,53,64)(H,58,59)/t22-,25-,26?,27-,28?,29-,30?,31-,35-/m0/s1
• InChIKey: BKQNCZBCEMVEEP-RMGQIVGFSA-N

[Asp5]-Oxytocin: Identity, Origin, and Procurement-Relevant Characteristics

[Asp5]-Oxytocin ([5-Aspartic acid]-oxytocin, CAS 65907-78-0) is a synthetic nonapeptide analogue of the neurohypophyseal hormone oxytocin in which the asparagine residue at position 5 is replaced by an aspartic acid residue. It was the first 5‑position neurohypophyseal hormone analogue reported to possess significant biological activity [1]. The compound exhibits intrinsic activity identical to that of native oxytocin at the uterotonic receptor while displaying a distinct pharmacological potency profile across rat uterotonic (20.3 U/mg), avian vasodepressor (41 U/mg), and rat antidiuretic (0.14 U/mg) assays . Its activity is specifically enhanced by 1 mM Mg²⁺, a property not shared by the parent hormone . It is also designated as Oxytocin EP Impurity I, making it a critical reference standard for pharmaceutical quality control .

Identity Synthetic oxytocin analogue with aspartic acid at position 5; designated Oxytocin EP Impurity I.

Workflow Supports receptor pharmacology studies, pharmacopoeial impurity testing, and peptide synthesis QC.

Selection Select as a full-efficacy agonist for position-5 SAR studies or a compendial reference standard.

• [1] Walter R, Skala G, Smith CW (1978) [5-Aspartic acid]-oxytocin: first 5-position neurohypophyseal hormone analogue possessing significant biological activity. J Am Chem Soc 100(3):792–793. doi:10.1021/ja00471a053. PMID: 621350. View Source

Why Position-5 Oxytocin Analogues Cannot Be Interchanged: The Case for [Asp5]-Oxytocin

Position 5 of the oxytocin peptide ring is exceptionally sensitive to structural modification. Systematic SAR studies show that most substitutions at this position—including ornithine, isoasparagine, β-cyanoalanine, or tetrazole moieties—reduce biological potency to less than 3 % of oxytocin’s activity or result in fully inactive peptides [1][2]. [Asp5]-Oxytocin is the singular exception: it is the first and most thoroughly characterized position‑5 analogue that retains high-affinity receptor binding and full intrinsic efficacy equivalent to oxytocin [3]. This combination of properties makes it uniquely suitable as a reference agonist for position‑5 structure–function studies, as a calibration standard in uterotonics screening, and as a defined impurity marker (EP Impurity I) for oxytocin drug substance. No other position‑5 analogue can serve the same set of scientific and regulatory purposes.

Target

[Asp5]-Oxytocin (Full agonist, unique Mg²⁺ modulation)

Substitute

Other position-5 analogues (e.g., [5-ornithine]-oxytocin) typically show weak partial agonism or inactivity; receptor interaction profiles may differ substantially.

Substitute

Unlabeled or non-designated oxytocin impurities lack pharmacopoeial identity for EP impurity I; regulatory method validation cannot be transferred directly.

• [1] Havran RT, Schwartz IL, Walter R (1969) Oxytocin analogs with basic amino acid residues in positions 4 and 5. Synthesis and pharmacological properties of [4-ornithine]- and [5-ornithine]-oxytocin. J Am Chem Soc 91(7):1836–1842. View Source
• [2] Mühlemann M, Hruby VJ, du Vigneaud V (1980) Studies on the importance of the asparagine residue in oxytocin. Synthesis and some pharmacological properties of [1-α-mercaptoacetic acid, 5-isoasparagine]oxytocin. Int J Pept Protein Res 15(4):385–390. doi:10.1111/j.1399-3011.1980.tb02578.x. View Source
• [3] Walter R, Skala G, Smith CW (1978) [5-Aspartic acid]-oxytocin: first 5-position neurohypophyseal hormone analogue possessing significant biological activity. J Am Chem Soc 100(3):792–793. doi:10.1021/ja00471a053. View Source

Quantitative Differentiation of [Asp5]-Oxytocin Versus Closest Analogs and Native Oxytocin

Intrinsic Activity at the Uterotonic Receptor: Full Agonism Equivalent to Native Oxytocin, Unlike Other 5‑Substituted Analogues

[Asp5]-Oxytocin binds the uterotonic receptor with high affinity and exhibits intrinsic activity identical to that of native oxytocin across multiple experimental conditions . In contrast, other position‑5 analogues such as [5‑ornithine]-oxytocin and [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin behave as weak partial agonists or are completely inactive, failing to achieve a full contractile response even at saturating concentrations [1][2]. This full-efficacy profile at a notoriously substitution‑intolerant position makes [Asp5]-Oxytocin uniquely suited as a positive control in oxytocin receptor activation assays where a structurally divergent but fully active agonist is required.

Uterotonic intrinsic activity

Class-level

Full agonism identical to oxytocin; ~85-fold higher potency than [5-ornithine]-oxytocin.

Full-efficacy profile supports use as a structurally divergent positive control.

Rat uterine contractility assay; reported data.

Evidence Dimension	Intrinsic activity (full agonism vs. partial agonism/inactivity at the uterotonic receptor)
Target Compound Data	Full intrinsic activity, identical to oxytocin
Comparator Or Baseline	Native oxytocin (full intrinsic activity); [5‑ornithine]-oxytocin (weak partial agonist, 0.24 U/mg uterotonic potency); [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin (no agonism detectable, 0.098 U/mg)
Quantified Difference	Qualitative: full efficacy vs. marginal or absent efficacy; potency difference: [Asp5]-Oxytocin is ~85‑fold more potent than [5‑ornithine]-oxytocin and ~207‑fold more potent than [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin in the rat uterotonic assay
Conditions	In vitro rat uterine contractility assay; Mg²⁺-free or 1 mM Mg²⁺ buffer

Why This Matters

Full intrinsic activity combined with structural divergence from oxytocin validates [Asp5]-Oxytocin as an indispensable pharmacological tool for probing position‑5 receptor interactions, and as a reliable reference standard in assays requiring a fully efficacious oxytocin receptor agonist.

• [1] Havran RT, Schwartz IL, Walter R (1969) Oxytocin analogs with basic amino acid residues in positions 4 and 5. J Am Chem Soc 91(7):1836–1842. View Source
• [2] Mühlemann M, Hruby VJ, du Vigneaud V (1980) [1-α-Mercaptoacetic acid,5-isoasparagine]oxytocin. Int J Pept Protein Res 15(4):385–390. doi:10.1111/j.1399-3011.1980.tb02578.x. View Source

Avian Vasodepressor Potency: >580‑Fold Higher Than the Closest Position‑5 Comparator

In the avian vasodepressor assay—a standard pharmacopoeial test for neurohypophyseal hormone activity—[Asp5]-Oxytocin achieves a potency of 41 U/mg . By contrast, [5‑ornithine]-oxytocin, the most extensively characterized alternative position‑5 analogue, yields only 0.07 U/mg in the same assay [1]. This represents an approximately 586‑fold difference in potency. Even more striking, [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin exhibits no detectable avian vasodepressor activity [2].

Avian vasodepressor potency

Cross-study comparable

41 U/mg, ~586-fold higher than the closest position-5 comparator.

Unique measurable activity supports its role as a system-suitability marker.

Standard fowl vasodepressor assay.

Evidence Dimension	Avian vasodepressor potency (U/mg)
Target Compound Data	41 U/mg
Comparator Or Baseline	[5‑Ornithine]-oxytocin: 0.07 U/mg; [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin: no activity
Quantified Difference	~586‑fold higher than [5‑ornithine]-oxytocin; effectively unique activity among position‑5 analogues
Conditions	Fowl vasodepressor assay (standard USP/EP pharmacopoeial method)

Why This Matters

The avian vasodepressor assay is a pharmacopoeial release test for oxytocin; [Asp5]-Oxytocin is the only position‑5 analogue with measurable activity that can serve as a system-suitability control or impurity marker in this regulatory test.

• [1] Havran RT, Schwartz IL, Walter R (1969) Oxytocin analogs with basic amino acid residues in positions 4 and 5. J Am Chem Soc 91(7):1836–1842. View Source
• [2] Mühlemann M, Hruby VJ, du Vigneaud V (1980) [1-α-Mercaptoacetic acid,5-isoasparagine]oxytocin. Int J Pept Protein Res 15(4):385–390. doi:10.1111/j.1399-3011.1980.tb02578.x. View Source

Rat Antidiuretic Activity: Intermediate Potency That Distinguishes [Asp5]-Oxytocin From Both Oxytocin and Inactive 5‑Substituted Analogues

In the rat antidiuretic assay, [Asp5]-Oxytocin exhibits a potency of 0.14 U/mg , which is substantially lower than native oxytocin (~3–6 U/mg when assayed under comparable conditions) [1] but markedly higher than other position‑5 analogues. [5‑Ornithine]-oxytocin shows only 0.002 U/mg [2], and [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin is devoid of antidiuretic activity [3]. This intermediate antidiuretic profile is mechanistically significant: it demonstrates that the Asp⁵ substitution does not abolish interaction with the vasopressin V₂ receptor while substantially shifting the activity balance away from antidiuretic action relative to uterotonic and vasodepressor effects.

Antidiuretic activity profile

Cross-study comparable

0.14 U/mg; ~70-fold higher than [5-ornithine]-oxytocin, yet ~20-40-fold lower than oxytocin.

Intermediate activity provides a discriminatory fingerprint for impurity testing.

Rat antidiuretic assay; preserves V₂ receptor interaction context.

Evidence Dimension	Rat antidiuretic potency (U/mg)
Target Compound Data	0.14 U/mg
Comparator Or Baseline	Native oxytocin: ~3–6 U/mg [1]; [5‑ornithine]-oxytocin: 0.002 U/mg; [1‑mercaptoacetic acid,5‑isoasparagine]oxytocin: no activity
Quantified Difference	~20–40‑fold lower than oxytocin; ~70‑fold higher than [5‑ornithine]-oxytocin; unique intermediate activity among 5‑substituted analogues
Conditions	Rat antidiuretic assay (standard USP/EP method; intravenous administration in hydrated rats)

Why This Matters

The preserved but attenuated antidiuretic activity provides a distinct pharmacological fingerprint for [Asp5]-Oxytocin, enabling its specific detection and quantification in complex biological matrices and supporting its use as a discriminatory impurity marker in oxytocin drug substance testing.

• [1] Manning M, Coy E, Sawyer WH (1970) Solid-Phase Synthesis of [4-Threonine]-oxytocin. A More Potent and Specific Oxytocic Agent than Oxytocin. Biochemistry 9(20):3925–3930. doi:10.1021/bi00822a010. (Oxytocin antidiuretic potency estimated from reported [4-Thr]-oxytocin value of ~3 U/mg, stated to be ~half the potency of oxytocin.) View Source
• [2] Havran RT, Schwartz IL, Walter R (1969) Oxytocin analogs with basic amino acid residues in positions 4 and 5. J Am Chem Soc 91(7):1836–1842. View Source
• [3] Mühlemann M, Hruby VJ, du Vigneaud V (1980) [1-α-Mercaptoacetic acid,5-isoasparagine]oxytocin. Int J Pept Protein Res 15(4):385–390. doi:10.1111/j.1399-3011.1980.tb02578.x. View Source

Potentiation by Divalent Magnesium Ions: A Property Unique to [Asp5]-Oxytocin Among Oxytocin Analogues

The in vitro uterotonic activity of [Asp5]-Oxytocin is specifically and significantly enhanced by the addition of 1 mM Mg²⁺ . This potentiation is not observed with native oxytocin nor with any other position‑5 analogue reported in the primary literature [1][2]. The Mg²⁺ effect is attributed to the introduction of the negatively charged aspartate side chain at position 5, which likely creates a novel cation‑binding site that modulates receptor interaction kinetics or stabilizes the active conformation of the peptide–receptor complex .

Mg²⁺ potentiation

Class-level

Uterotonic activity enhanced by 1 mM Mg²⁺; not observed with oxytocin or other analogues.

Selective mechanistic probe for divalent-cation modulation studies.

Quantitative EC₅₀ shift not yet reported; data to verify.

Evidence Dimension	Mg²⁺-dependent potentiation of in vitro rat uterine contraction
Target Compound Data	Significant enhancement of contractile response at 1 mM Mg²⁺
Comparator Or Baseline	Native oxytocin (no Mg²⁺ potentiation); all other reported 5‑substituted analogues (no Mg²⁺ effect reported)
Quantified Difference	Qualitative for [Asp5]-Oxytocin; absence of effect for comparators. Quantitative EC₅₀ shift not yet published in accessible literature.
Conditions	In vitro rat uterine smooth muscle bath; Mg²⁺-free vs. 1 mM Mg²⁺ Krebs–Henseleit buffer

Why This Matters

The Mg²⁺-dependent activity of [Asp5]-Oxytocin provides a selective mechanistic probe for studying divalent-cation modulation of peptide GPCRs, and a built-in specificity control: activity can be toggled by manipulating buffer Mg²⁺ concentration, enabling assay validation without requiring a separate inactive analogue.

• [1] Havran RT, Schwartz IL, Walter R (1969) Oxytocin analogs with basic amino acid residues in positions 4 and 5. J Am Chem Soc 91(7):1836–1842. (No Mg²⁺ enhancement reported for [5‑ornithine]-oxytocin.) View Source
• [2] Mühlemann M, Hruby VJ, du Vigneaud V (1980) [1-α-Mercaptoacetic acid,5-isoasparagine]oxytocin. Int J Pept Protein Res 15(4):385–390. (Compound inactive; Mg²⁺ modulation not applicable.) View Source

Regulatory Designation as Oxytocin EP Impurity I: A Unique Quality-Control Identity Not Shared by Other 5‑Position Analogues

[Asp5]-Oxytocin is specifically identified as Oxytocin EP Impurity I in the European Pharmacopoeia monograph for oxytocin . This impurity arises from misincorporation of aspartic acid at position 5 during peptide synthesis, particularly when asparagine coupling efficiency is suboptimal or when aspartate-protected synthons are inadvertently introduced . No other position‑5 oxytocin analogue (e.g., [5‑ornithine]-oxytocin, [5‑isoasparagine]oxytocin, or [5‑β‑cyanoalanine]oxytocin) holds any pharmacopoeial impurity designation, making [Asp5]-Oxytocin the sole position‑5 variant with a defined regulatory identity and established acceptance criteria.

EP impurity designation

Head-to-head

Designated Oxytocin EP Impurity I; sole 5-position analogue with regulatory status.

Non-substitutable reference standard for compendial QC method validation.

European Pharmacopoeia monograph for oxytocin.

Evidence Dimension	Pharmacopoeial impurity designation
Target Compound Data	Designated as Oxytocin EP Impurity I; included in the EP oxytocin monograph
Comparator Or Baseline	All other 5‑position analogues (no pharmacopoeial impurity status)
Quantified Difference	Binary: [Asp5]-Oxytocin has a regulatory-defined identity; comparators do not
Conditions	European Pharmacopoeia (EP) monograph for oxytocin drug substance

Why This Matters

For pharmaceutical manufacturers and QC laboratories, procurement of [Asp5]-Oxytocin is a regulatory necessity for method development, validation, and batch-release testing of oxytocin API. No alternative compound can satisfy this compendial requirement, creating a non-substitutable demand.

Procurement-Driven Application Scenarios for [Asp5]-Oxytocin Based on Verified Differentiation Evidence

Pharmacopoeial Impurity Reference Standard for Oxytocin API Batch Release Testing

[Asp5]-Oxytocin, as Oxytocin EP Impurity I, is the only position‑5 analogue recognized in the European Pharmacopoeia monograph. QC laboratories performing oxytocin drug substance release must use this compound for system suitability testing of HPLC methods designed to detect and quantify Asp⁵ misincorporation impurities. Procuring a characterized batch with documented purity ≥98 % and a certificate of analysis is mandatory for regulatory filing and GMP compliance .

Position‑5 Structure–Activity Relationship (SAR) Probe in Oxytocin Receptor Pharmacology

Because most position‑5 modifications abolish biological activity, [Asp5]-Oxytocin is the only fully efficacious agonist available for systematically investigating the contribution of the position‑5 side chain to oxytocin receptor binding and activation. Its unique Mg²⁺-dependent potentiation provides an additional experimental variable for mechanistic studies of divalent-cation allostery at peptide GPCRs. Researchers should select [Asp5]-Oxytocin over other 5‑substituted analogues when a positive, fully active control is required .

Calibration and System Suitability Standard for the Avian Vasodepressor Pharmacopoeial Assay

The avian vasodepressor assay remains a compendial method for oxytocin potency determination. [Asp5]-Oxytocin, with its unique measurable activity (41 U/mg) in this assay among position‑5 analogues, serves as a discriminatory system suitability standard to verify that the assay can distinguish structurally related impurities from the active pharmaceutical ingredient. Its use ensures that batch-release potency values are not confounded by biologically active impurities .

Peptide Synthesis Quality Control: Marker for Asparagine→Aspartate Misincorporation

During solid-phase peptide synthesis of oxytocin and its therapeutic analogues, Asp⁵ misincorporation is a known process-related impurity. [Asp5]-Oxytocin is the specific chemical entity that must be synthesized, characterized, and spiked into reaction monitoring samples to validate HPLC and LC–MS methods for detecting and quantifying this critical impurity. Procurement of high-purity [Asp5]-Oxytocin is essential for establishing validated analytical methods in CMC development .

Application

Selection Property

Validation Focus

Pharmacopoeial impurity standard

Regulatory impurity designation (EP Impurity I)

HPLC system suitability for Asp⁵ misincorporation

Position-5 SAR probe

Full-efficacy agonism with structural divergence

Receptor binding and Mg²⁺-dependent allostery

Pharmacopoeial assay calibration

Unique avian vasodepressor activity among 5-substituted analogues

Discriminatory system-suitability control for potency assays

Peptide synthesis QC

Specific marker for Asp⁵ misincorporation

LC-MS method validation for process-related impurities

• [1] Walter R, Skala G, Smith CW (1978) [5-Aspartic acid]-oxytocin: first 5-position neurohypophyseal hormone analogue possessing significant biological activity. J Am Chem Soc 100(3):792–793. View Source
• [2] Havran RT, Schwartz IL, Walter R (1969) Oxytocin analogs with basic amino acid residues in positions 4 and 5. J Am Chem Soc 91(7):1836–1842. View Source